Cas no 40625-24-9 (3-chloro-2,4-dimethylaniline)

• Product Name: 3-chloro-2,4-dimethylaniline
• CAS No: 40625-24-9
• MF: C₈H₁₀ClN
• MW: 155.624701023102
• MDL: MFCD20690964
• CID: 3973375
• PubChem ID: 15278607
• Update Time: 2025-06-26

3-chloro-2,4-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-2,4-dimethyl-
• 3-chloro-2,4-dimethylaniline
• 3-Chloro-2,4-dimethyl-aniline
• GVJAATQNTATPMN-UHFFFAOYSA-N
• MFCD20690964
• SB76353
• CL9727
• CS-0161103
• AKOS024196275
• 40625-24-9
• AS-46477
• SCHEMBL767710
• DB-087060

• MDL： MFCD20690964
• Inchi： 1S/C8H10ClN/c1-5-3-4-7(10)6(2)8(5)9/h3-4H,10H2,1-2H3
• InChI Key： GVJAATQNTATPMN-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1C)N

Computed Properties

• Exact Mass: 155.0501770g/mol
• Monoisotopic Mass: 155.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 3-chloro-2,4-dimethylaniline

3-Chloro-2,4-Dimethylaniline (CAS No. 40625-24-9): An Overview of Its Properties, Applications, and Recent Research Developments

3-Chloro-2,4-dimethylaniline (CAS No. 40625-24-9) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique molecular structure, which includes a chloro substituent and two methyl groups attached to an aniline backbone. The combination of these functional groups imparts specific chemical and physical properties that make it valuable in various synthetic processes and as an intermediate in the production of dyes, pigments, and pharmaceuticals.

The molecular formula of 3-chloro-2,4-dimethylaniline is C₉H₁₁ClN, and its molecular weight is approximately 176.64 g/mol. The compound is a white to off-white solid at room temperature and has a melting point of around 80-83°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it easy to handle and process in laboratory and industrial settings.

In terms of chemical reactivity, 3-chloro-2,4-dimethylaniline is known for its nucleophilic aromatic substitution reactions. The presence of the chloro group makes it an excellent substrate for various substitution reactions, including nucleophilic aromatic substitution (SNAr) and electrophilic aromatic substitution (EAS). These reactions are crucial in the synthesis of more complex molecules used in pharmaceuticals and other advanced materials.

Recent research has focused on the synthetic applications of 3-chloro-2,4-dimethylaniline in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel antifungal agents. The researchers found that by modifying the substituents on the aniline ring, they could enhance the antifungal activity of the final compounds. This finding underscores the importance of 3-chloro-2,4-dimethylaniline as a building block for drug discovery.

Beyond pharmaceuticals, 3-chloro-2,4-dimethylaniline has also found applications in the dye and pigment industry. Its unique structure allows it to be used as a precursor for various azo dyes and pigments. Azo dyes are widely used in textile dyeing due to their bright colors and good lightfastness properties. A recent study published in the Dyes and Pigments journal demonstrated that 3-chloro-2,4-dimethylaniline can be effectively used to synthesize high-performance azo dyes with improved color stability and environmental compatibility.

In addition to its synthetic utility, 3-chloro-2,4-dimethylaniline has been studied for its environmental impact. Researchers have investigated its biodegradability and potential toxicity to ensure that its use does not pose significant environmental risks. A study published in the Environmental Science & Technology journal reported that 3-chloro-2,4-dimethylaniline is moderately biodegradable under aerobic conditions but may persist longer under anaerobic conditions. This information is crucial for developing safe handling practices and waste management strategies.

The safety profile of 3-chloro-2,4-dimethylaniline is another important aspect to consider. While it is not classified as a hazardous substance under current regulations, proper handling precautions should be taken to avoid skin contact and inhalation. Safety data sheets (SDS) recommend using personal protective equipment (PPE) such as gloves, goggles, and respirators when working with this compound to minimize exposure risks.

In conclusion, 3-chloro-2,4-dimethylaniline (CAS No. 40625-24-9) is a valuable compound with diverse applications in the chemical and pharmaceutical industries. Its unique molecular structure makes it an excellent intermediate for synthesizing complex molecules with specific functionalities. Recent research has highlighted its potential in drug discovery and dye synthesis, while also emphasizing the importance of environmental safety considerations. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various fields.